Cas no 2222511-97-7 (3-(Dimethoxymethyl)-2-fluoropyridine)

• Product Name: 3-(Dimethoxymethyl)-2-fluoropyridine
• CAS No: 2222511-97-7
• MF: C₈H₁₀FNO₂
• MW: 171.168905735016
• CID: 5154880
• Update Time: 2025-10-28

3-(Dimethoxymethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Dimethoxymethyl)-2-fluoropyridine
• Pyridine, 3-(dimethoxymethyl)-2-fluoro-

• Inchi： 1S/C8H10FNO2/c1-11-8(12-2)6-4-3-5-10-7(6)9/h3-5,8H,1-2H3
• InChI Key： HDABEGNPAGWQKB-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC=C1C(OC)OC

Additional information on 3-(Dimethoxymethyl)-2-fluoropyridine

Comprehensive Overview of 3-(Dimethoxymethyl)-2-fluoropyridine (CAS No. 2222511-97-7): Properties, Applications, and Industry Insights

3-(Dimethoxymethyl)-2-fluoropyridine (CAS No. 2222511-97-7) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique dimethoxymethyl and fluoro substituents, serves as a versatile building block in organic synthesis. Its molecular structure, C8H10FNO2, combines the reactivity of a pyridine ring with the stability imparted by the methoxy groups, making it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for fluorinated heterocycles like 3-(Dimethoxymethyl)-2-fluoropyridine has surged due to their role in drug discovery. Researchers frequently search for "fluoropyridine applications in medicine" or "how to synthesize dimethoxymethyl pyridines," reflecting the compound's relevance in developing kinase inhibitors and central nervous system (CNS) therapeutics. The fluoro group enhances metabolic stability and bioavailability, while the dimethoxymethyl moiety offers synthetic flexibility for further functionalization.

From an industrial perspective, CAS 2222511-97-7 is often discussed alongside "green chemistry approaches for fluorinated compounds"—a trending topic in sustainable manufacturing. Innovations in catalytic fluorination and solvent-free reactions have improved the synthesis of such intermediates, reducing environmental impact. Analytical techniques like HPLC and NMR are critical for quality control, ensuring high purity (>98%) for end-use applications.

The compound's stability under ambient conditions and compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) make it a favorite among chemists exploring "pyridine-based scaffolds for drug design." Patent literature highlights its utility in creating antiviral agents and crop protection chemicals, aligning with global interests in "next-generation agrochemicals" and "targeted therapies."

Safety data for 3-(Dimethoxymethyl)-2-fluoropyridine emphasizes standard laboratory precautions, including the use of personal protective equipment (PPE). While not classified as hazardous under major regulatory frameworks, proper handling ensures minimal risk during scale-up processes. Storage recommendations typically suggest cool, dry environments in tightly sealed containers to prevent degradation.

Market analysts note growing investments in custom synthesis of fluoropyridines, driven by demand from Asia-Pacific pharmaceutical hubs. Queries such as "suppliers of CAS 2222511-97-7" or "cost-effective routes to 2-fluoropyridine derivatives" dominate B2B search trends, underscoring the compound's commercial viability. Collaborative R&D efforts continue to expand its applications, particularly in bioconjugation and material science.

In summary, 3-(Dimethoxymethyl)-2-fluoropyridine exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across diverse sectors—from life sciences to specialty materials—positions it as a critical asset in addressing contemporary challenges like precision medicine and sustainable agriculture. Future research may unlock further potential, particularly in catalysis and polymeric materials, reinforcing its status as a cornerstone of advanced synthetic methodologies.